Cas no 2227855-62-9 (methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227855-62-9
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 6313790
• PubChem ID: 165669572
• Update Time: 2025-06-11

methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate
• EN300-1903680
• 2227855-62-9
• methyl (3R)-3-(4-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-3-hydroxypropanoate

• Inchi： 1S/C15H21NO6/c1-15(2,3)22-14(20)16-9-5-6-10(11(17)7-9)12(18)8-13(19)21-4/h5-7,12,17-18H,8H2,1-4H3,(H,16,20)/t12-/m1/s1
• InChI Key： UFFBBVNMIDLTAJ-GFCCVEGCSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)[C@@H](CC(=O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Additional information on methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227855-62-9)

The compound methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227855-62-9) is a chiral ester derivative with significant potential in pharmaceutical and fine chemical applications. Its structure features a tert-butoxycarbonyl (Boc)-protected amino group and a hydroxylphenyl moiety, making it a versatile intermediate in organic synthesis. The R-configuration at the 3-position ensures stereoselectivity, which is critical for drug development targeting enantiomer-specific biological activity.

In recent years, the demand for chiral building blocks like methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate has surged due to advancements in asymmetric synthesis and green chemistry. Researchers are increasingly exploring its role in the synthesis of peptide mimetics, enzyme inhibitors, and biologically active molecules. The compound’s Boc-protected amine group enhances stability during reactions, while the hydroxypropanoate moiety offers functionalization flexibility.

From an industrial perspective, CAS No. 2227855-62-9 aligns with the growing focus on sustainable intermediates and atom-efficient processes. Its synthesis often involves catalytic asymmetric hydrogenation or enzymatic resolution, methods that reduce waste and improve yield—a priority for manufacturers adhering to green chemistry principles. This aligns with trending searches such as "eco-friendly chiral synthesis" and "Boc-protected intermediates for drug discovery," reflecting market interest.

The compound’s hydroxyphenyl group also makes it relevant in antioxidant research, a hot topic linked to aging and neurodegenerative diseases. Studies suggest derivatives of methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate may exhibit radical-scavenging properties, addressing queries like "phenolic antioxidants in medicine" and "neuroprotective compound design." Such applications highlight its multidisciplinary utility.

Analytical characterization of CAS No. 2227855-62-9 typically employs HPLC, NMR, and mass spectrometry to verify purity and stereochemistry—key concerns for buyers searching "chiral purity analysis methods". Regulatory compliance, particularly in GMP-grade intermediates, further underscores its importance in preclinical development pipelines.

In summary, methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-3-hydroxypropanoate bridges gaps between synthetic chemistry and life sciences. Its structural features cater to evolving needs in drug formulation, material science, and sustainable manufacturing, making it a compound of enduring relevance in high-value research and industrial applications.